Cas no 87625-92-1 (Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate)

• Product Name: Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate
• CAS No: 87625-92-1
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 4557432
• Update Time: 2025-05-26

Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Nifedipine Impurity 9
• Nicardipine Impurity A
• Nicardipine Cyclohexenone Impurity
• methyl 3-methyl-3'-nitro-5-oxo-1,2,5,6-tetrahydro-[1,1'-biphenyl]-2-carboxylate
• Nicardipine Impurity85
• Methyl 2-methyl-6-(3-nitrophenyl)4-oxocyclohex-2-ene-1-carboxylate
• Methyl 2-methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate (ACI)
• Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate

• Inchi： 1S/C15H15NO5/c1-9-6-12(17)8-13(14(9)15(18)21-2)10-4-3-5-11(7-10)16(19)20/h3-7,13-14H,8H2,1-2H3
• InChI Key： DRIQTXKHWGPNKI-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=C([N+](=O)[O-])C=CC=2)CC(=O)C=C1C)OC

Experimental Properties

• Color/Form: No data avaiable

Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate

Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate (CAS No. 87625-92-1): A Comprehensive Overview

Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate, identified by its CAS number 87625-92-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various chemical transformations.

The structural complexity of Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate arises from its aromatic and heterocyclic components, which include a cyclohexene ring substituted with a methyl group, an oxo group, and a nitro-substituted phenyl ring. This unique arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse chemical reactions and functionalizations.

In recent years, the compound has been the subject of extensive research aimed at exploring its reactivity and potential applications in drug discovery. One of the most notable areas of investigation has been its role as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. The presence of the nitro group in the phenyl ring enhances its reactivity, making it a valuable intermediate in constructing more complex molecular architectures.

Recent studies have highlighted the compound's utility in the development of novel therapeutic agents. For instance, researchers have demonstrated its effectiveness in the synthesis of molecules with anti-inflammatory and anti-cancer properties. The ability to modify the structure of Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate allows for the fine-tuning of its biological activity, making it a versatile tool in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions, nucleophilic substitutions, and condensation processes. The use of advanced techniques such as chromatography and spectroscopy plays a crucial role in characterizing the intermediate products and final compound.

From a mechanistic standpoint, understanding the reactivity of Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate is essential for designing efficient synthetic strategies. The nitro group, for example, can undergo reduction to an amine or further functionalization to introduce other substituents. These transformations are pivotal in creating molecules with tailored properties for pharmaceutical applications.

The compound's stability under various conditions is another critical aspect that has been thoroughly investigated. Studies have shown that it maintains its integrity under controlled temperatures and pH conditions, making it suitable for long-term storage and transport. However, exposure to extreme conditions can lead to degradation, necessitating careful handling and storage protocols.

In industrial settings, the production of Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate requires adherence to stringent quality control measures. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and ensure product purity. These methods provide detailed insights into the molecular structure and help identify any impurities that may arise during synthesis.

The environmental impact of producing this compound is also a consideration in modern chemical research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent recovery systems and catalytic processes are examples of innovations that contribute to more sustainable production methods.

The future prospects for Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate are promising, with ongoing research focusing on expanding its applications in drug development and material science. Collaborative efforts between academia and industry are expected to drive innovation, leading to new derivatives with enhanced properties.

In conclusion, Methyl 2-Methyl-6-(3-nitrophenyl)-4-oxo-2-cyclohexene-1-carboxylate (CAS No. 87625-92-1) is a multifaceted compound with significant potential in various scientific domains. Its complex structure, reactivity, and synthetic versatility make it a valuable asset in pharmaceutical research. As advancements continue to be made in synthetic chemistry and drug discovery, this compound is poised to play an increasingly important role in developing novel therapeutic agents.